Cas no 21091-61-2 (2-(4-phenylpiperazin-1-yl)ethan-1-amine)

• Product Name: 2-(4-phenylpiperazin-1-yl)ethan-1-amine
• CAS No: 21091-61-2
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• MDL: MFCD03030396
• CID: 1069514
• PubChem ID: 4742503
• Update Time: 2025-09-22

2-(4-phenylpiperazin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2-(4-Phenylpiperazin-1-yl)ethyl]amine
• 2-(4-PHENYLPIPERAZIN-1-YL)ETHANAMINE
• 1-(2-aminoethyl)-4-phenylpiperazine
• 1-phenyl-4-(2-aminoethyl)-piperazine
• 2-(4-phenylpiperazin-1-yl)ethylamine
• 2-(4-phenylpiperazine)ethylamine
• 4-PHENYL-1-PIPERAZINEETHANAMINE
• F2187-2219
• 2-(4-phenylpiperazin-1-yl)ethan-1-amine
• STK880180
• SCHEMBL658968
• Z285207136
• AKOS000161983
• JQIZYQKCPLKROQ-UHFFFAOYSA-N
• CS-0073247
• DA-08267
• EN300-33431
• AS-38239
• DTXSID20406308
• 4-phenylpiperazin-1-ylethylamine
• 2-(4-Phenylpiperazin-1-yl)-ethylamine
• A924502
• 2-(4-phenylpiperazin-1-yl)ethyl amine
• MFCD03030396
• ALBB-021057
• 21091-61-2
• VU0490387-1
• AB13014
• 2-(4-Phenyl-piperazin-1-yl)ethylamine

• MDL： MFCD03030396
• Inchi： 1S/C12H19N3/c13-6-7-14-8-10-15(11-9-14)12-4-2-1-3-5-12/h1-5H,6-11,13H2
• InChI Key： JQIZYQKCPLKROQ-UHFFFAOYSA-N
• SMILES： N1(CCN)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 205.15800
• Monoisotopic Mass: 205.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 32.50000
• LogP: 1.47050

2-(4-phenylpiperazin-1-yl)ethan-1-amine Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C